Cas no 1523609-68-8 (1-(Tert-butyl)-5-iodo-1H-pyrazole)
1-(Tert-butyl)-5-iodo-1H-pyrazole is a halogenated pyrazole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl group at the 1-position and an iodine substituent at the 5-position, which enhance its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. The steric bulk of the tert-butyl group improves stability and selectivity in functionalization reactions. This compound is particularly valuable in the development of agrochemicals, bioactive molecules, and heterocyclic frameworks. Its high purity and well-defined reactivity make it a reliable building block for constructing complex molecular architectures in medicinal and materials chemistry applications.
1523609-68-8 structure
Product Name:1-(Tert-butyl)-5-iodo-1H-pyrazole
CAS No:1523609-68-8
MF:C7H11IN2
MW:250.08
CID:5079831
Update Time:2026-03-01
1-(Tert-butyl)-5-iodo-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-(Tert-butyl)-5-iodo-1H-pyrazole
-
- Inchi: 1S/C7H11IN2/c1-7(2,3)10-6(8)4-5-9-10/h4-5H,1-3H3
- InChI Key: LWKBAOSZWWVREZ-UHFFFAOYSA-N
- SMILES: C(N1N=CC=C1I)(C)(C)C
1-(Tert-butyl)-5-iodo-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022JDI-1g |
1-(Tert-butyl)-5-iodo-1H-pyrazole |
1523609-68-8 | 95% | 1g |
$314.00 | 2025-02-13 | |
| abcr | AB606545-250mg |
1-(t-Butyl)-5-iodo-1H-pyrazole; . |
1523609-68-8 | 250mg |
€182.50 | 2024-07-19 | ||
| abcr | AB606545-1g |
1-(t-Butyl)-5-iodo-1H-pyrazole; . |
1523609-68-8 | 1g |
€312.10 | 2024-07-19 | ||
| abcr | AB606545-5g |
1-(t-Butyl)-5-iodo-1H-pyrazole; . |
1523609-68-8 | 5g |
€981.10 | 2024-07-19 | ||
| abcr | AB606545-10g |
1-(t-Butyl)-5-iodo-1H-pyrazole; . |
1523609-68-8 | 10g |
€1628.40 | 2024-07-19 |
1-(Tert-butyl)-5-iodo-1H-pyrazole Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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